3-Methoxy-3-(trifluoromethyl)cyclobutan-1-amine;hydrochloride

• IUPAC Name: 3-methoxy-3-(trifluoromethyl)cyclobutan-1-amine;hydrochloride
• InChI: InChI=1S/C6H10F3NO.ClH/c1-11-5(6(7,8)9)2-4(10)3-5;/h4H,2-3,10H2,1H3;1H
• InChI Key: RKMXLFSSOUYJBM-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC(C1)N)C(F)(F)F.Cl
• Molecular Formula: C6H11ClF3NO
• Molecular Weight: 205.60 g/mol
• CAS RN: 2378507-12-9, 2361598-71-0, 2375267-84-6

Description

3-Methoxy-3-(trifluoromethyl)cyclobutan-1-amine hydrochloride is a chemical compound with the CAS Number: 2375267-84-6. It has a molecular weight of 205.61. The IUPAC name for this compound is 3-methoxy-3-(trifluoromethyl)cyclobutan-1-amine hydrochloride. It is typically stored at 4 degrees Celsius and is usually available in powder form.

Molecular Structure Analysis

The InChI code for 3-Methoxy-3-(trifluoromethyl)cyclobutan-1-amine hydrochloride is 1S/C6H10F3NO.ClH/c1-11-5(6(7,8)9)2-4(10)3-5;/h4H,2-3,10H2,1H3;1H. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

3-Methoxy-3-(trifluoromethyl)cyclobutan-1-amine hydrochloride is a powder that is stored at 4 degrees Celsius. It has a molecular weight of 205.61.

Scientific Research Applications

Synthesis Methods

• A two-step synthetic approach toward 3-(chloromethyl)cyclobutanone is used in the synthesis of 2,4-methanoproline analogues, highlighting the utility of the compound in organic synthesis (Rammeloo, Stevens, & De Kimpe, 2002).

Analytical Chemistry

• Electrospray ionization mass spectrometry (ESI-MS) coupled to a microreactor is an excellent tool for investigating reactions in solution, including those involving radical cations as reactive intermediates, suggesting potential applications in analytical chemistry (Meyer & Metzger, 2003).

Catalysis and Synthesis

• A method for converting prochiral allylic alcohols to chiral allylic amines of high enantiopurity has been reported, demonstrating the compound's relevance in catalysis (Overman, Owen, Pavan, & Richards, 2003).
• Diastereo- and enantioselective synthesis of polysubstituted aminocyclobutanes and aminocyclopropanes through CuH-catalyzed hydroamination of 1-substituted cyclobutenes and cyclopropenes highlights its significance in stereoselective synthesis (Feng, Hao, Liu, & Buchwald, 2019).

Inorganic Chemistry

• The hexadentate N3O3 amine phenol ligands for Group 13 metal ions, featuring the compound, are studied, showing its application in inorganic chemistry (Liu, Wong, Rettig, & Orvig, 1993).

Organic Synthesis

• The synthesis of 2-vinylcyclobutanones by rearranging 1-methoxy-1-cyclopropylcarbinols under neutral conditions is described, showcasing the compound's role in organic synthesis (Cohen & Brockunier, 1989).

Reaction Mechanisms

• Studies on the kinetics and mechanisms of the reactions of similar compounds with alicyclic amines provide insights into reaction dynamics (Castro, Leandro, Quesieh, & Santos, 2001).

Stereochemistry

• Stereocontrolled preparation of diversely tri-functionalized cyclobutanes using similar compounds is explored, indicating its importance in the study of stereochemistry (Chang, Guillot, Boddaert, & Aitken, 2019).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include measures to prevent exposure and instructions on what to do if exposure occurs.